Cas no 61668-43-7 (Benzene, 1,1'-(1-nitro-1,2-ethanediyl)bis-)

• Product Name: Benzene, 1,1'-(1-nitro-1,2-ethanediyl)bis-
• CAS No: 61668-43-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 470731
• PubChem ID: 12165406
• Update Time: 2025-04-19

Benzene, 1,1'-(1-nitro-1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1-nitro-1,2-ethanediyl)bis-
• (2-nitro-2-phenylethyl)benzene
• (1-nitro-2-phenylethyl)benzene
• DTXSID00479010
• 61668-43-7
• SCHEMBL10474946
• (1-nitro-2-phenyl-ethyl)-benzene

• Inchi： 1S/C14H13NO2/c16-15(17)14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11H2
• InChI Key： JSHUQFLWINWDFK-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14